![molecular formula C8H10BrNO B3038046 2-Amino-1-(2-bromophenyl)ethanol CAS No. 71095-20-0](/img/structure/B3038046.png)
2-Amino-1-(2-bromophenyl)ethanol
Overview
Description
2-Amino-1-(2-bromophenyl)ethanol is a chemical compound with the molecular formula C8H10BrNO and a molecular weight of 216.08 . It is a derivative of phenethyl alcohol .
Molecular Structure Analysis
The InChI code for 2-Amino-1-(2-bromophenyl)ethanol is 1S/C8H10BrNO/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8,11H,5,10H2 . This indicates that the molecule consists of a bromophenyl group attached to an ethanolamine group.Scientific Research Applications
Enantioselective Synthesis
- Enantioselective Lipase-Catalysed Reactions : 2-Amino-1-(2-bromophenyl)ethanol has been studied for its resolution by enantioselective lipase-catalysed reactions, including alcoholysis, hydrolysis, and acylation, demonstrating good enantioselectivity, particularly in hydrolysis. This compound serves as an intermediate in the synthesis of new adrenergic agents (Conde et al., 1998).
Receptor Differentiation
- β-Receptor Population Differentiation : Modifications of 2-aminoethanol derivatives, such as adding various groups to the molecule, have been shown to change sympathomimetic activity. These modifications help differentiate β-receptor populations into β-1 and β-2 types, found in different body tissues (Lands et al., 1967).
Chemical Synthesis
- Copper-Catalyzed Amination : The compound has been utilized in copper-catalyzed direct amination processes. This method involves using sodium azide as the amino source in ethanol to synthesize ortho-functionalized aromatic amines (Zhao et al., 2010).
- Isoquinoline Syntheses : A synthesis pathway involving 2-amino-(3-hydroxyphenyl) ethanol has been investigated for phenolic cyclization, leading to various heterocyclic compounds like tetrahydroisoquinolines (Kametani et al., 1970).
Pharmaceutical Intermediates
- Cardiovascular Drug Intermediates : 2-(4-Aminophenyl) ethanol, a key intermediate in cardiovascular drugs, has been synthesized using 2-amino-1-(2-bromophenyl)ethanol as a starting material, highlighting its industrial application value (Zhang Wei-xing, 2013).
Novel Compounds Synthesis
- Polydentate Chiral Amino Alcohols : The compound has been used in the synthesis of novel polydentate chiral amino alcohols, showcasing its utility in creating structurally complex molecules (Kai, 2012).
Structural Analysis
- Crystal Structure Determination : Studies have been conducted on the crystal structure of ethanol solvates and hydrates of derivatives of 2-amino-1-(2-bromophenyl)ethanol, contributing to a better understanding of their molecular structure (He et al., 2011).
Organic Synthesis
- Secondary Alcohol Synthesis : Research has been done on synthesizing novel secondary alcohols using 2-amino-1-(2-bromophenyl)ethanol derivatives, which can be used in various chemical transformations (Vorga & Badea, 2021).
Biochemical Studies
- Stereochemistry of Rearrangement : The compound has been used in biochemical studies to understand the stereochemistry of rearrangements in ethanolamine ammonia-lyase, aiding in the comprehension of enzymatic mechanisms (Gani et al., 1983).
Photochemical Properties
- Modified Phthalocyanines Study : The compound has been used to modify phthalocyanines, studying their photochemical and photophysical properties, indicating potential applications in the field of photodynamic therapy (Ramos et al., 2015).
Mechanism of Action
Target of Action
Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that 2-Amino-1-(2-bromophenyl)ethanol may also interact with various biological targets.
Mode of Action
It’s known that benzylic compounds can undergo reactions such as free radical bromination and nucleophilic substitution . These reactions could potentially lead to changes in the compound’s structure and its interaction with its targets.
Biochemical Pathways
Similar compounds have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that 2-Amino-1-(2-bromophenyl)ethanol could potentially affect a wide range of biochemical pathways.
Pharmacokinetics
The compound’s molecular weight (21608 g/mol) suggests that it could potentially be absorbed and distributed in the body. The presence of the amino and hydroxyl groups could also influence its metabolism and excretion.
Result of Action
Based on the biological activities of similar compounds , it can be speculated that this compound may have a range of effects at the molecular and cellular levels.
properties
IUPAC Name |
2-amino-1-(2-bromophenyl)ethanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8,11H,5,10H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNRDJBNFUFLKON-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(CN)O)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(2-bromophenyl)ethanol | |
CAS RN |
71095-20-0 | |
Record name | 2-amino-1-(2-bromophenyl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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